Cas no 77478-75-2 (Benzamide, N-(1,4-dihydro-4-oxo-2-quinazolinyl)-)

Benzamide, N-(1,4-dihydro-4-oxo-2-quinazolinyl)- structure
77478-75-2 structure
Product Name:Benzamide, N-(1,4-dihydro-4-oxo-2-quinazolinyl)-
CAS No:77478-75-2
MF:C15H11N3O2
MW:265.266742944717
CID:536006
PubChem ID:135623070
Update Time:2025-04-19

Benzamide, N-(1,4-dihydro-4-oxo-2-quinazolinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-(1,4-dihydro-4-oxo-2-quinazolinyl)-
    • N-(4-oxo-1H-quinazolin-2-yl)benzamide
    • DTXSID60504099
    • UKLZQDAUNTVSLQ-UHFFFAOYSA-N
    • CHEMBL119437
    • SCHEMBL9728941
    • 77478-75-2
    • N-(1,4-Dihydro-4-oxo-2-quinazolinyl)benzamide
    • N-(4-Oxo-1,4-dihydroquinazolin-2-yl)benzamide
    • Inchi: 1S/C15H11N3O2/c19-13(10-6-2-1-3-7-10)17-15-16-12-9-5-4-8-11(12)14(20)18-15/h1-9H,(H2,16,17,18,19,20)
    • InChI Key: UKLZQDAUNTVSLQ-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2N=C(NC(C2C=CC=CC=2)=O)N1

Computed Properties

  • Exact Mass: 265.08523
  • Monoisotopic Mass: 265.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 427
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 70.6Ų

Experimental Properties

  • PSA: 70.56
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